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Compound of Interest

Compound Name: (-)-Macrocarpal D; Macrocarpal-d
Cat. No.: B12403505
Get Quote
\ J

Executive Summary

Macrocarpal D (CAS: 142647-71-0) is a bioactive phloroglucinol-sesquiterpene meroterpenoid
isolated primarily from Eucalyptus species (E. globulus, E. macrocarpa).[1][2] Characterized by
a unique C28H4006 scaffold, it exhibits significant antibacterial activity and inhibition of HIV-
reverse transcriptase. This guide provides a rigorous technical framework for the isolation,
purification, and spectroscopic validation (NMR, MS) of Macrocarpal D, designed for
application scientists and medicinal chemists.

Part 1: Chemical Profile & Structural Logic

Macrocarpal D belongs to a class of compounds known as formylated phloroglucinol
meroterpenoids (FPMs). Its structure consists of a dialdehyde-substituted phloroglucinol core
coupled to a bicyclic sesquiterpene moiety (typically an aromadendrane or cadinane
derivative).
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Property Specification
(Variable due to stereochemistry) Typically
IUPAC Name defined as a methylene-bridged phloroglucinol-

sesquiterpene adduct

Molecular Formula C28H4006

Molecular Weight 472.62 g/mol

Appearance Amorphous powder or pale yellow oil
Solubility Soluble in MeOH, EtOH, CHCI3, DMSO;

Insoluble in water

Key Functional Groups

Phenolic hydroxyls (3), Formyl groups (2),

Sesquiterpene skeleton

Part 2: Isolation and Purification Protocol

The following protocol ensures high-purity isolation by leveraging the lipophilic nature of the

terpene moiety and the acidity of the phenolic protons.

Step-by-Step Methodology

o Biomass Preparation:

o Dry Eucalyptus globulus leaves at 40°C for 48 hours.

o Pulverize to a fine mesh (Particle size < 500 um) to maximize solvent penetration.

e Primary Extraction:

o Macerate powder in Methanol (MeOH) (1:10 w/v) for 72 hours at room temperature.

o Rationale: MeOH efficiently extracts polar phenolics and moderately non-polar terpenoids.

o Filter and concentrate under reduced pressure to yield the crude extract.

e Liquid-Liquid Partitioning (The "Clean-up"):
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o Suspend crude extract in Water (H20).
o Partition sequentially with n-Hexane (removes waxes/lipids) and then Chloroform (CHCI3).

o Target Phase: The CHCI3 fraction contains the Macrocarpals. Collect and dry over
anhydrous Na2S04.

e Chromatographic Isolation:
o Stationary Phase: Silica Gel 60 (0.063-0.200 mm).
o Mobile Phase: Gradient elution with n-Hexane : Ethyl Acetate (starting 90:10 — 60:40).

o Monitoring: TLC (Vanillin-H2SO4 stain); Macrocarpals appear as dark purple/brown spots
upon heating.

 Final Purification (HPLC):
o Column: C18 Reverse Phase (ODS), 5 pm, 250 x 10 mm.
o Solvent System: MeOH : H20 (with 0.1% Formic Acid) gradient (80:20 — 100:0).

o Detection: UV at 280 nm (characteristic of phloroglucinol core).

Workflow Visualization
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Caption: Isolation workflow for Macrocarpal D targeting the chloroform-soluble fraction.
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Part 3: Mass Spectrometry (MS) Analysis

Mass spectrometry provides the first line of confirmation for the molecular formula C28H4006.

Experimental Parameters

« lonization Mode: Electrospray lonization (ESI), Negative Mode [M-H]~ is preferred due to the
acidic phenolic protons.

e Instrument: Q-TOF or Orbitrap for High-Resolution Mass Spectrometry (HRMS).

Diagnostic lons

lon Species m/z (Theoretical) Interpretation

Deprotonated molecular ion
[M-H]- 471.2752 _
(Base Peak in neg. mode).

Protonated molecular ion (Pos.
[M+H]*+ 473.2898

mode).
[M+Na]* 495.2717 Sodium adduct.[3]

Loss of H20 [M-18] (Common
Fragment ~453 ) ]

in terpenoids).

Cleavage of the sesquiterpene
Fragment ~200-250 moiety from the phloroglucinol

core.

Validation Logic: The presence of the parent ion at m/z 471 (negative mode) confirms the intact
phloroglucinol-terpene adduct. Fragmentation patterns showing loss of water and terpene
cleavage support the meroterpenoid structure.

Part 4: NMR Spectroscopy Data

Nuclear Magnetic Resonance (NMR) is the definitive method for structural elucidation. The
data below represents the diagnostic signals observed in CDCI3.

1H NMR (Proton) - Diagnhostic Regions
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e Aldehyde Protons (9.0 - 10.5 ppm):
o Macrocarpal D possesses two formyl groups on the phloroglucinol ring.

o Signals: Two distinct singlets at & 10.18 and & 9.68 ppm (values may vary 0.1 ppm
depending on concentration/solvent).

o Note: The desymmetrization caused by the terpene attachment makes these two
aldehydes chemically nonequivalent.

e Phenolic Protons (12.0 - 14.0 ppm):

o Sharp, downfield singlets due to intramolecular hydrogen bonding with the adjacent
carbonyls.

o Terpene Region (0.5 - 2.5 ppm):

o Methyl Groups: Macrocarpal D typically displays 4-5 methyl signals. Look for
singlets/doublets around & 0.70, 0.90, 0.95, and 1.20 ppm.

o Cyclopropane (if present): Some macrocarpals (like A/B) have cyclopropane protons
upfield (< 0.7 ppm). Macrocarpal D typically lacks the cyclopropane ring of the
aromadendrane in the same configuration as A/B, or it may be opened/rearranged.

o Benzylic Methylene: The linkage between the terpene and the aromatic ring usually
appears as a multiplet around 6 2.6 - 3.0 ppm.

13C NMR (Carbon) - Diagnostic Shifts
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Carbon Type Chemical Shift (6 ppm) Assignment Notes
Diagnostic for diformyl
Aldehyde C=0 191.5,191.8 _
phloroglucinol.
_ Oxygenated aromatic carbons
Aromatic C-OH 162.0 - 168.0
(C-2, C-4, C-6).
) Substituted aromatic carbons
Aromatic C-C 105.0 - 115.0
(C-1, C-3, C-5).
Complex aliphatic region (CH,
Terpene C-C 20.0 - 50.0

CH2, CH3).

Structural Elucidation Workflow (2D NMR)

To confirm the linkage between the phloroglucinol and the terpene, HMBC (Heteronuclear

Multiple Bond Correlation) is critical.

o Key Correlation: The benzylic proton of the terpene moiety (attached to the aromatic ring) will
show a strong HMBC correlation to the aromatic carbons (C-1, C-5, C-6) and the adjacent

terpene carbons.

1H NMR
(Proton Count) Connect Terpene

HSQC w» HMBC to Phloroglucinol Macrocarpal D
(C-H Direct Bond) (Long Range) Structure Confirmed
v
13C NMR

(Carbon Types)

Click to download full resolution via product page

Caption: 2D NMR logic flow for establishing the phloroglucinol-terpene connectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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